BENGHE Foundational & Exploratory

Check Availability & Pricing

The Biological Functions of Biotinylated
Galactosylceramide: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-Hexanoyl-biotin-
Compound Name: )
galactosylceramide

cat. No.: B15551320

For Researchers, Scientists, and Drug Development Professionals

Introduction

Galactosylceramide (GalCer) is a ubiquitous glycosphingolipid, playing a pivotal role in a
myriad of biological processes. From the structural integrity of myelin sheaths to the intricate
signaling cascades governing immune responses, GalCer stands as a key modulator of cellular
function. The advent of biotinylated galactosylceramide has revolutionized the study of this
essential lipid, providing a powerful molecular tool to probe its interactions, localization, and
dynamic functions within the complex cellular milieu. This technical guide provides an in-depth
exploration of the biological functions of biotinylated galactosylceramide, with a focus on its
application in research and drug development. We will delve into its role in key signaling
pathways, present quantitative data on its interactions, and provide detailed experimental
protocols for its use.

Core Biological Functions of Galactosylceramide

Galactosylceramide is an integral component of cellular membranes, particularly enriched in
the nervous system and lipid rafts. Its biological significance stems from its involvement in:

e Myelin Sheath Formation and Maintenance: GalCer is a major constituent of the myelin
sheath, the insulating layer surrounding neuronal axons, crucial for rapid nerve impulse
conduction.
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» Signal Transduction: As a component of lipid rafts, GalCer participates in the spatial
organization of signaling molecules, thereby influencing a variety of cellular processes
including cell adhesion, proliferation, and apoptosis.

e Immune Regulation: The stereocisomer a-galactosylceramide (a-GalCer) is a potent
immunomodulatory lipid that is presented by the CD1d molecule on antigen-presenting cells
(APCs) to activate invariant Natural Killer T (iINKT) cells. This activation triggers a cascade of
downstream immune responses with implications for cancer immunotherapy, autoimmune
diseases, and infectious diseases.[1][2][3]

» Pathogen Recognition: GalCer can act as a receptor for various pathogens, including HIV-1,
facilitating their entry into host cells.[4][5]

The addition of a biotin moiety to galactosylceramide provides a high-affinity tag for the
versatile avidin/streptavidin system, enabling researchers to track, isolate, and quantify GalCer
and its interacting partners with high specificity and sensitivity.[6]

Quantitative Data on Biotinylated
Galactosylceramide Interactions

The biotin tag allows for precise quantitative analysis of galactosylceramide's binding kinetics
and affinities with its interacting partners. The following tables summarize key quantitative data
from the literature.

Interaction Method Affinity (KD) Reference
o-Galactosylceramide  Surface Plasmon
0.1-1uM 2]
- human CD1d Resonance (SPR)
o-Galactosylceramide  Surface Plasmon
0.1-1pM [2]
- mouse CD1d Resonance (SPR)
Biotinylated a-GalCer Surface Plasmon
~0.2 uM [2]

- mouse CD1d Resonance (SPR)
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Compound Target Assay IC50 Reference
Mass
Compound 19 UGT8 (human) Spectrometry- 0.2nM [7]

based assay

a-
~ Hepatitis B Virus
Galactosylcerami ) Cell-based assay 0.4*1.1nM [8]
(HBV) secretion

de
Various In vitro inhibition Varies (UM
UGT Isoforms 9]
Xanthophylls assay range)
o Velaglucerase In vitro enzyme Varies (UM
GCase Inhibitors o [10]
alfa (GCase) inhibition range)

Signaling Pathways Involving Galactosylceramide
INKT Cell Activation by a-Galactosylceramide

The most well-characterized signaling pathway involving a galactosylceramide isoform is the
activation of invariant Natural Killer T (iNKT) cells by a-galactosylceramide (a-GalCer). This
process is central to various immune responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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